Cas no 189942-98-1 (2-Amino-5-methylbenzenesulfonic acid;hydrate)
189942-98-1 structure
Product Name:2-Amino-5-methylbenzenesulfonic acid;hydrate
CAS No:189942-98-1
MF:C14H20N2O7S2
MW:392.447801589966
CID:2786986
PubChem ID:71347820
Update Time:2025-04-21
2-Amino-5-methylbenzenesulfonic acid;hydrate Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-methylbenzene-1-sulfonic acid--water (2/1)
- 189942-98-1
- DTXSID00773742
- 2-Amino-5-methylbenzenesulfonic acid;hydrate
-
- Inchi: 1S/2C7H9NO3S.H2O/c2*1-5-2-3-6(8)7(4-5)12(9,10)11;/h2*2-4H,8H2,1H3,(H,9,10,11);1H2
- InChI Key: PLHPPNNGQAODID-UHFFFAOYSA-N
- SMILES: S(C1C=C(C)C=CC=1N)(=O)(=O)O.S(C1C=C(C)C=CC=1N)(=O)(=O)O.O
Computed Properties
- Exact Mass: 392.07119333Da
- Monoisotopic Mass: 392.07119333Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 179Ų
2-Amino-5-methylbenzenesulfonic acid;hydrate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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